Cas no 502935-47-9 (2,4-Diphenylthiazole-5-carboxylic Acid)

• Product Name: 2,4-Diphenylthiazole-5-carboxylic Acid
• CAS No: 502935-47-9
• MF: C₁₆H₁₁NO₂S
• MW: 281.329042673111
• MDL: MFCD07348756
• CID: 366220
• PubChem ID: 7131193
• Update Time: 2025-06-08

2,4-Diphenylthiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2,4-diphenyl-
• 2,4-DIPHENYLTHIAZOLE-5-CARBOXYLIC ACID
• 2,4-DIBROMOPYRIDINE HYDROBROMIDE
• 2,4-Diphenyl-1,3-thiazole-5-carboxylic acid
• diphenyl-1,3-thiazole-5-carboxylic acid
• KMOCHRNIGWCEJV-UHFFFAOYSA-N
• RP06639
• NE33949
• 2,4-Diphenyl-5-thiazolecarboxylic acid
• Y9248
• D60059
• 2,4-Diphenylthiazole-5-carboxylic acid, AldrichCPR
• Z10
• FT-0763768
• J-507255
• Z108565142
• CCG-305163
• 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLICACID
• SCHEMBL974859
• DTXSID70427902
• 502935-47-9
• CVA93547
• AS-65695
• D93476
• 2,4-Diphenylthiazole-5-carboxylicacid
• EN300-14882
• AKOS000118279
• MFCD07348756
• 2,4-Diphenyl-5-thiazolecarboxylic Acid; 2,4-Diphenyl-1,3-thiazole-5-carboxylic Acid;
• DB-071159
• 2,4-Diphenylthiazole-5-carboxylic Acid;
• 2,4-Diphenylthiazole-5-carboxylic Acid

• MDL： MFCD07348756
• Inchi： 1S/C16H11NO2S/c18-16(19)14-13(11-7-3-1-4-8-11)17-15(20-14)12-9-5-2-6-10-12/h1-10H,(H,18,19)
• InChI Key： KMOCHRNIGWCEJV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C=CC=CC=2)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 281.05100
• Monoisotopic Mass: 281.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 4.1

Experimental Properties

• Density: 1.307
• Melting Point: 212 °C
• Boiling Point: 484.1°C at 760 mmHg
• Flash Point: 246.6°C
• Refractive Index: 1.653
• PSA: 78.43000
• LogP: 4.17530

2,4-Diphenylthiazole-5-carboxylic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2,4-Diphenylthiazole-5-carboxylic Acid

Comprehensive Overview of 2,4-Diphenylthiazole-5-carboxylic Acid (CAS No. 502935-47-9): Properties, Applications, and Research Insights

2,4-Diphenylthiazole-5-carboxylic Acid (CAS No. 502935-47-9) is a specialized organic compound belonging to the thiazole family, renowned for its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic carboxylic acid derivative has garnered significant attention due to its potential as a building block in drug discovery and functional material design. With the growing demand for high-performance organic intermediates, this compound has become a subject of intensive research, particularly in the development of bioactive molecules and optoelectronic materials.

The molecular structure of 2,4-Diphenylthiazole-5-carboxylic Acid combines a thiazole core with two phenyl substituents and a carboxylic acid functional group, offering exceptional opportunities for molecular modification and structure-activity relationship studies. Researchers have explored its utility in creating antimicrobial agents, anti-inflammatory compounds, and fluorescent probes, aligning with current trends in precision medicine and diagnostic imaging. The compound's photophysical properties also make it valuable for organic light-emitting diodes (OLEDs) and solar cell technologies, addressing the global push for sustainable energy solutions.

Recent advancements in green chemistry have spurred interest in eco-friendly synthesis methods for 2,4-Diphenylthiazole derivatives. Scientists are investigating catalyst-free reactions and microwave-assisted synthesis to improve yield and reduce environmental impact—a response to the pharmaceutical industry's focus on process intensification and waste minimization. Analytical techniques like HPLC purification and LC-MS characterization ensure high purity standards, critical for applications in drug formulation and material engineering.

The compound's structure-property relationships have been extensively studied using computational chemistry tools, including density functional theory (DFT) calculations. These studies reveal insights into its electronic configuration, charge transfer mechanisms, and potential as a molecular scaffold for kinase inhibitors—a hot topic in cancer research. Its hydrogen bonding capacity and π-stacking interactions further enhance its utility in crystal engineering and supramolecular chemistry applications.

In the context of drug discovery, 2,4-Diphenylthiazole-5-carboxylic Acid serves as a privileged structure for designing small molecule therapeutics. Its modular architecture allows for combinatorial chemistry approaches, enabling rapid generation of structure-activity libraries for high-throughput screening. The compound's metabolic stability and membrane permeability profiles make it particularly attractive for developing central nervous system (CNS) drugs and antiviral agents, addressing unmet medical needs in neurodegenerative diseases and emerging viral infections.

From an industrial perspective, manufacturers of fine chemicals and pharmaceutical intermediates have optimized large-scale production of CAS 502935-47-9 through continuous flow chemistry and quality by design (QbD) approaches. These innovations align with the Industry 4.0 movement, incorporating process analytical technology (PAT) for real-time monitoring and artificial intelligence-assisted reaction optimization. The compound's supply chain considerations, including storage stability and transportation requirements, are carefully managed to meet global regulatory compliance standards.

Emerging applications of 2,4-Diphenylthiazole-5-carboxylic Acid in bioconjugation chemistry have opened new possibilities for targeted drug delivery systems and diagnostic probes. Its carboxylic acid moiety facilitates efficient coupling with biomolecules, nanoparticles, and polymeric carriers, supporting advancements in theranostics and personalized medicine. Researchers are also exploring its potential in metal-organic frameworks (MOFs) for gas storage and catalysis, contributing to solutions for environmental remediation and clean energy storage.

Quality control protocols for 502935-47-9 emphasize comprehensive spectroscopic characterization (including 1H/13C NMR, FT-IR, and mass spectrometry) and rigorous impurity profiling. These measures ensure batch-to-batch consistency for research and industrial applications. The compound's material safety data and handling guidelines are well-documented, reflecting the chemical industry's commitment to responsible stewardship and occupational health standards.

Future research directions for 2,4-Diphenylthiazole-5-carboxylic Acid include exploration of its chiral derivatives for asymmetric synthesis, development of water-soluble analogs for biological applications, and integration into hybrid materials for advanced sensors. As the scientific community continues to unravel its potential, this compound remains at the forefront of medicinal chemistry innovation and functional material development, offering solutions to some of today's most pressing technological challenges and healthcare needs.